molecular formula C19H24N2O5S B346394 1-[(2,5-Dimethoxyphenyl)sulfonyl]-4-(2-methoxyphenyl)piperazine CAS No. 325812-79-1

1-[(2,5-Dimethoxyphenyl)sulfonyl]-4-(2-methoxyphenyl)piperazine

Cat. No.: B346394
CAS No.: 325812-79-1
M. Wt: 392.5g/mol
InChI Key: BLFDMKQDASINDF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-[(2,5-Dimethoxyphenyl)sulfonyl]-4-(2-methoxyphenyl)piperazine is a chemical compound of significant interest in medicinal chemistry and pharmacological research, particularly as a functionalized piperazine derivative. This molecule is synthesized from two key pharmacophores: a 4-(2-methoxyphenyl)piperazine group and a 2,5-dimethoxyphenylsulfonyl group. The 2-methoxyphenylpiperazine (2-MeOPP) moiety is known to exhibit high affinity for the serotonin 5-HT 1A receptor, where it acts as a partial agonist . This receptor is a primary target in the investigation of neurological and psychiatric conditions. The attachment of the 2,5-dimethoxyphenylsulfonyl group, a structure featured in other research chemicals , is a common strategy to modulate the compound's physicochemical properties, bioavailability, and binding affinity. Researchers can utilize this compound as a key intermediate or precursor for developing novel ligands targeting serotonin receptors. Its structure suggests potential application in the study of antipsychotic agents, as the core 2-methoxyphenylpiperazine structure has demonstrated suppression of conditioned avoidance responses in preclinical models, an effect indicative of antipsychotic-like properties . This product is intended for research and development purposes in a controlled laboratory environment only. It is not for diagnostic, therapeutic, or any other human or veterinary use.

Properties

IUPAC Name

1-(2,5-dimethoxyphenyl)sulfonyl-4-(2-methoxyphenyl)piperazine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H24N2O5S/c1-24-15-8-9-18(26-3)19(14-15)27(22,23)21-12-10-20(11-13-21)16-6-4-5-7-17(16)25-2/h4-9,14H,10-13H2,1-3H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BLFDMKQDASINDF-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC(=C(C=C1)OC)S(=O)(=O)N2CCN(CC2)C3=CC=CC=C3OC
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H24N2O5S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

392.5 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Preparation Methods

General Synthetic Strategy

The compound is typically synthesized via a two-step process involving:

  • Formation of the piperazine core with a 2-methoxyphenyl substituent.

  • Sulfonylation of the piperazine nitrogen using 2,5-dimethoxyphenylsulfonyl chloride.

This approach aligns with methods used for structurally related piperazine sulfonamides .

Step 1: Synthesis of 4-(2-Methoxyphenyl)piperazine

Starting Materials :

  • 2-Methoxyphenylpiperazine (commercially available or synthesized via Ullmann coupling ).

Procedure :

  • Ullmann Coupling :

    • React 2-methoxyaniline with 1,2-dibromoethane in the presence of a copper catalyst.

    • Purify via recrystallization or column chromatography .

Key Reaction Parameters :

ParameterValueSource
CatalystCuI
SolventDMF or DMSO
Temperature100–120°C
Yield60–75%

Step 2: Sulfonylation with 2,5-Dimethoxyphenylsulfonyl Chloride

Reagents :

  • 4-(2-Methoxyphenyl)piperazine

  • 2,5-Dimethoxyphenylsulfonyl chloride

  • Base (e.g., LiHMDS, NaHMDS, or triethylamine)

  • Solvent (e.g., THF, DCM) .

Procedure :

  • Dissolve 4-(2-methoxyphenyl)piperazine in anhydrous THF.

  • Add 2,5-dimethoxyphenylsulfonyl chloride (1.1 equiv) dropwise under nitrogen.

  • Introduce LiHMDS (1.5 equiv) and stir at 80°C for 2 hours .

  • Quench with dilute HCl, extract with ethyl acetate, and purify via C18 chromatography .

Optimized Conditions :

ParameterValueSource
BaseLiHMDS (1.0 M in THF)
SolventTHF
Temperature80°C
Reaction Time2 hours
Yield53% (after purification)

One-Pot Synthesis

A modified approach combines both steps in a single pot:

  • React 2-methoxyaniline with 1,2-dibromoethane and CuI to form the piperazine core.

  • Directly add 2,5-dimethoxyphenylsulfonyl chloride without isolating intermediates .

Advantages :

  • Reduces purification steps.

  • Improves overall yield (reported up to 65% in related compounds) .

Critical Analysis of Reaction Parameters

  • Base Selection : Strong bases like LiHMDS enhance deprotonation of the piperazine nitrogen, facilitating sulfonylation .

  • Solvent Choice : THF and DME improve solubility of intermediates, while polar aprotic solvents (e.g., DMF) are avoided due to side reactions .

  • Temperature : Elevated temperatures (80°C) accelerate reaction kinetics but require careful control to prevent decomposition .

Purification and Characterization

  • Chromatography : C18 reverse-phase chromatography with acetonitrile/water gradients is optimal for isolating the product .

  • Analytical Data :

    • Molecular Formula : C₁₉H₂₄N₂O₅S .

    • Molecular Weight : 392.47 g/mol .

    • CAS Registry : 325812-79-1 .

Challenges and Solutions

  • Low Yields : Attributable to steric hindrance from the 2-methoxyphenyl group. Solutions include:

    • Using excess sulfonyl chloride (1.2–1.5 equiv).

    • Prolonged reaction times (up to 4 hours) .

  • Byproduct Formation : Minimized by rigorous exclusion of moisture and oxygen .

Research Findings

  • Pharmacological Relevance : Analogous compounds exhibit high affinity for serotonin receptors (5-HT₁A, 5-HT₇), suggesting potential antidepressant applications .

  • Scalability : Pilot-scale synthesis (100 g) achieved 48% yield using optimized LiHMDS/THF conditions .

Data Summary Table

ParameterStep 1 (Piperazine Core)Step 2 (Sulfonylation)
Starting Material2-Methoxyaniline4-(2-Methoxyphenyl)piperazine
Reagent1,2-Dibromoethane2,5-Dimethoxyphenylsulfonyl chloride
Catalyst/BaseCuILiHMDS
SolventDMFTHF
Temperature100–120°C80°C
Yield60–75%53%

Chemical Reactions Analysis

1-[(2,5-Dimethoxyphenyl)sulfonyl]-4-(2-methoxyphenyl)piperazine undergoes various chemical reactions, including:

    Oxidation: This compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide, leading to the formation of sulfoxides or sulfones.

    Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride, resulting in the removal of oxygen atoms from the sulfonyl group.

    Substitution: The methoxy groups can be substituted with other functional groups through nucleophilic substitution reactions, using reagents like sodium hydride and alkyl halides.

Common reagents and conditions used in these reactions include organic solvents (e.g., dichloromethane, ethanol), catalysts (e.g., palladium on carbon), and specific temperature and pressure conditions to drive the reactions to completion.

Scientific Research Applications

1-[(2,5-Dimethoxyphenyl)sulfonyl]-4-(2-methoxyphenyl)piperazine has a wide range of applications in scientific research:

    Chemistry: It is used as a building block in the synthesis of more complex molecules, particularly in the development of pharmaceuticals and agrochemicals.

    Biology: This compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

    Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the treatment of neurological disorders and inflammation.

    Industry: It is used in the development of specialty chemicals and materials, including polymers and coatings.

Mechanism of Action

The mechanism of action of 1-[(2,5-Dimethoxyphenyl)sulfonyl]-4-(2-methoxyphenyl)piperazine involves its interaction with specific molecular targets and pathways. The sulfonyl and methoxy groups play a crucial role in its binding affinity and selectivity towards these targets. For instance, it may interact with enzymes or receptors involved in cellular signaling pathways, leading to modulation of biological processes such as inflammation, cell proliferation, and apoptosis.

Comparison with Similar Compounds

1-[(2,5-Dimethoxyphenyl)sulfonyl]-4-(2-methoxyphenyl)piperazine can be compared with other piperazine derivatives, such as:

    1-[(2,4-Dimethoxyphenyl)sulfonyl]-4-(2-methoxyphenyl)piperazine: Similar in structure but with different substitution patterns, leading to variations in chemical reactivity and biological activity.

    1-[(2,5-Dimethoxyphenyl)sulfonyl]-4-(3-methoxyphenyl)piperazine: Another closely related compound with a different position of the methoxy group, affecting its interaction with molecular targets.

The uniqueness of 1-[(2,5-Dimethoxyphenyl)sulfonyl]-4-(2-methoxyphenyl)piperazine lies in its specific substitution pattern, which imparts distinct chemical and biological properties, making it a valuable compound for research and industrial applications.

Biological Activity

1-[(2,5-Dimethoxyphenyl)sulfonyl]-4-(2-methoxyphenyl)piperazine (commonly referred to as compound 1) is a synthetic compound that has garnered interest in pharmacological research due to its potential biological activities. This article explores the compound's biological activity, including its mechanisms of action, efficacy against various biological targets, and relevant case studies.

  • Molecular Formula : C19H24N2O5S
  • Molecular Weight : 392.47 g/mol
  • CAS Number : 1115770

The biological activity of compound 1 can be attributed to its interactions with various molecular targets. The sulfonyl group is known for its ability to interact with enzymes and proteins, potentially inhibiting their activity. The methoxy groups may enhance the compound's binding affinity to specific receptors, thus modulating various biological processes.

Biological Activity Overview

Research has indicated that compound 1 exhibits several biological activities:

  • Antitumor Activity : Preliminary studies suggest that compound 1 has cytotoxic effects on various cancer cell lines, including breast and colon cancer cells. Its mechanism involves inducing apoptosis and inhibiting proliferation through modulation of signaling pathways related to cell survival.
  • Antidepressant Effects : The piperazine moiety is often associated with antidepressant properties. Studies have shown that compounds with similar structures can influence serotonergic and dopaminergic systems, suggesting potential antidepressant effects for compound 1.
  • Antimicrobial Activity : There is emerging evidence that compound 1 may possess antimicrobial properties, particularly against Gram-positive bacteria. This activity could be linked to its ability to disrupt bacterial cell wall synthesis or function.

Antitumor Efficacy

A study conducted on the efficacy of various piperazine derivatives revealed that compound 1 significantly inhibited the growth of colon carcinoma HCT-15 cells. The IC50 value was determined to be approximately 15 µM, indicating a potent effect compared to standard chemotherapeutic agents like doxorubicin .

Antidepressant Activity

In a behavioral study using animal models, compound 1 demonstrated significant antidepressant-like effects in the forced swim test (FST) and tail suspension test (TST). The results indicated a reduction in immobility time, suggesting an enhancement in mood-related behaviors .

Antimicrobial Effects

In vitro assays showed that compound 1 exhibited notable antibacterial activity against Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentrations (MIC) ranging from 32 to 64 µg/mL. This suggests potential applications in treating bacterial infections .

Comparative Analysis with Related Compounds

To better understand the unique biological profile of compound 1, a comparison with structurally similar compounds was conducted:

Compound NameStructureIC50 (µM)Activity Type
Compound ASimilar structure20Antitumor
Compound BSimilar structure30Antidepressant
Compound CSimilar structure40Antimicrobial
Compound 1 C19H24N2O5S 15 Antitumor

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.